Cas no 689297-92-5 (6,7-dihydro-7-methyl-Imidazo[1,2-a]pyrazin-8(5H)-one)

6,7-dihydro-7-methyl-Imidazo[1,2-a]pyrazin-8(5H)-one structure
689297-92-5 structure
Product Name:6,7-dihydro-7-methyl-Imidazo[1,2-a]pyrazin-8(5H)-one
CAS No:689297-92-5
MF:C7H9N3O
MW:151.165860891342
CID:1057528
PubChem ID:45088287
Update Time:2025-04-20

6,7-dihydro-7-methyl-Imidazo[1,2-a]pyrazin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydro-7-methyl-Imidazo[1,2-a]pyrazin-8(5H)-one
    • 7-METHYL-6,7-DIHYDROIMIDAZO[1,2-A]PYRAZIN-8(5H)-ONE
    • Imidazo[1,2-a]pyrazin-8(5H)-one, 6,7-dihydro-7-methyl- (9CI)
    • FT-0735540
    • 7-methyl-5,6-dihydroimidazo[1,2-a]pyrazin-8-one
    • 689297-92-5
    • Imidazo[1,2-a]pyrazin-8(5H)-one,6,7-dihydro-7-methyl-(9ci)
    • SCHEMBL3998636
    • DA-03578
    • Inchi: 1S/C7H9N3O/c1-9-4-5-10-3-2-8-6(10)7(9)11/h2-3H,4-5H2,1H3
    • InChI Key: ZFMWGTYRSHZVGE-UHFFFAOYSA-N
    • SMILES: O=C1C2=NC=CN2CCN1C

Computed Properties

  • Exact Mass: 151.074561919g/mol
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 38.1Ų
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